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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEWATIT™ TP-208 is a weakly acidic, macroporous cation exchange resin with chelating

iminodiacetic acid groups.[1] This structure makes it particularly effective for the selective

removal of heavy metal cations from various aqueous solutions, including process streams,

wastewater, and brine solutions.[1][2] Its high affinity for heavy metals like copper, lead, and

nickel, coupled with good mechanical and osmotic stability, makes it a valuable tool in

purification processes within industrial and pharmaceutical settings.[1][3]

These application notes provide detailed laboratory methods to evaluate the performance of

LEWATIT™ TP-208, enabling researchers to assess its suitability for specific applications and

optimize its use. The protocols cover the determination of fundamental resin properties and

dynamic performance characteristics.

Key Performance Characteristics
The performance of LEWATIT™ TP-208 can be characterized by several key parameters:
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Ion Exchange Capacity: The total number of exchangeable sites within the resin, indicating

its maximum loading potential.

Moisture Content: The amount of water retained within the resin beads, which can influence

its capacity and dimensional stability.

Particle Size Distribution: The range and uniformity of bead sizes, affecting hydraulic

performance and reaction kinetics.

Dynamic Capacity and Breakthrough Profile: The practical performance of the resin in a

column setting, indicating its ability to remove target ions under specific flow conditions.

Elution Efficiency: The effectiveness of a regenerating solution in removing the bound ions

from the resin, allowing for its reuse.

Data Presentation
Table 1: Metal Cation Selectivity Order
LEWATIT™ TP-208 exhibits a high selectivity for various divalent and trivalent metal cations.

The typical selectivity order is as follows:
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Cation

Copper (Cu²⁺)

Vanadium (VO²⁺)

Uranium (UO₂²⁺)

Lead (Pb²⁺)

Nickel (Ni²⁺)

Zinc (Zn²⁺)

Cadmium (Cd²⁺)

Cobalt (Co²⁺)

Iron (Fe²⁺/Fe³⁺)

Beryllium (Be²⁺)

Manganese (Mn²⁺)

Calcium (Ca²⁺)

Magnesium (Mg²⁺)

Strontium (Sr²⁺)

Barium (Ba²⁺)

Sodium (Na⁺)

Source: LANXESS Product Information[1][2]

Table 2: Dynamic Capacity of LEWATIT™ TP-208 for
Selected Metals
The following table summarizes experimentally determined dynamic capacities for LEWATIT™

TP-208 under specific conditions.
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Metal Ion
Influent
Concentration

pH
Dynamic
Capacity (g/L
of resin)

Reference

Copper (Cu²⁺) 512 mg/L 2.5 30.6 ± 1.3 [3]

Nickel (Ni²⁺) 15.2 g/L 2.5 9.1 ± 0.17 [3]

Cobalt (Co²⁺) 2 g/L 2.5 1.3 ± 0.08 [3]

Note: Dynamic capacity is highly dependent on experimental conditions such as flow rate,

temperature, and the presence of competing ions.

Experimental Protocols
Pre-treatment of the Resin
Objective: To ensure the resin is in a consistent and known ionic form (typically sodium form)

before testing.

Materials:

LEWATIT™ TP-208 resin

1 M Hydrochloric Acid (HCl)

1 M Sodium Hydroxide (NaOH)

Deionized (DI) water

Glass column with a stopcock

Beakers

Protocol:

Measure a desired volume of LEWATIT™ TP-208 resin in a graduated cylinder.

Transfer the resin to the glass column.
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Wash the resin with 3-5 bed volumes (BV) of DI water to remove any impurities.

Pass 2 BV of 1 M HCl through the resin bed at a flow rate of approximately 2 BV/h to convert

the resin to the hydrogen (H⁺) form.

Rinse the resin with DI water until the effluent is neutral (pH ~7).

Pass 2 BV of 1 M NaOH through the resin bed at a flow rate of approximately 2 BV/h to

convert the resin to the sodium (Na⁺) form.

Finally, rinse the resin with DI water until the effluent is neutral. The resin is now ready for

use.

LEWATIT™ TP-208 Resin Wash with DI Water (3-5 BV) Pass 1 M HCl (2 BV) Rinse to Neutral pH Pass 1 M NaOH (2 BV) Rinse to Neutral pH Conditioned Resin (Na⁺ form)

Click to download full resolution via product page

Caption: Workflow for the pre-treatment of LEWATIT™ TP-208 resin.

Determination of Moisture Content
Objective: To determine the percentage of water held within the resin matrix.

Materials:

Pre-treated LEWATIT™ TP-208 resin (Na⁺ form)

Weighing bottle with a stopper

Drying oven set to 105 °C

Analytical balance

Desiccator

Protocol:
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Accurately weigh a clean, dry weighing bottle with its stopper (W₁).

Add approximately 5 g of the pre-treated, drained resin to the weighing bottle and record the

total weight (W₂).

Place the weighing bottle (with the stopper removed and placed alongside) in the drying

oven at 105 °C for at least 8 hours, or until a constant weight is achieved.

After drying, place the weighing bottle with the stopper in a desiccator to cool to room

temperature.

Weigh the cooled weighing bottle with the dried resin and stopper (W₃).

Calculate the moisture content as follows: Moisture Content (%) = [(W₂ - W₃) / (W₂ - W₁)] x

100

Column Method for Dynamic Capacity and Breakthrough
Profile
Objective: To determine the operational capacity of the resin for a specific metal ion under

dynamic flow conditions.

Materials:

Pre-treated LEWATIT™ TP-208 resin (Na⁺ form)

Glass column of known dimensions (e.g., 1.5 cm diameter, 30 cm length)

Peristaltic pump

Feed solution containing a known concentration of the target metal ion (e.g., 100 ppm Cu²⁺)

adjusted to the desired pH.

Fraction collector or beakers for effluent collection

Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption

Spectrometer - AAS, or Inductively Coupled Plasma - ICP).
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Protocol:

Pack the glass column with a known volume of the pre-treated resin to a specific bed height.

Pump the feed solution through the resin bed at a constant, predetermined flow rate (e.g., 5

BV/h).

Collect effluent samples at regular intervals (e.g., every 15 minutes).

Measure the concentration of the target metal ion in each effluent sample (Cₑ).

Continue the experiment until the effluent concentration reaches a predetermined

breakthrough point (e.g., Cₑ / C₀ = 0.05, where C₀ is the influent concentration) or until the

bed is fully saturated (Cₑ / C₀ ≈ 1).

Plot the ratio of effluent to influent concentration (Cₑ / C₀) against the volume of treated

solution or time to obtain the breakthrough curve.

Calculate the dynamic capacity (qₑ) up to the breakthrough point using the following formula:

qₑ (g/L) = [C₀ (g/L) x V (L)] / V_resin (L) where V is the total volume of solution treated until

breakthrough and V_resin is the volume of the resin bed.
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Experimental Setup

Column Operation

Data Analysis

Pack Column with
Conditioned Resin

Pump Feed Solution
at Constant Flow Rate

Prepare Metal
Feed Solution

Collect Effluent
Samples Periodically

Analyze Metal Concentration (Ce)

Plot Breakthrough Curve
(Ce/C0 vs. Volume)

Calculate Dynamic Capacity

Click to download full resolution via product page

Caption: Workflow for determining the dynamic capacity of LEWATIT™ TP-208.

Elution Efficiency
Objective: To evaluate the effectiveness of a regenerant solution in removing the captured

metal ions from the resin.
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Materials:

Metal-loaded LEWATIT™ TP-208 resin from the dynamic capacity experiment.

Eluent solution (e.g., 1 M Sulfuric Acid, H₂SO₄)[3].

Peristaltic pump

Fraction collector or beakers

Analytical instrument for metal ion concentration measurement.

Protocol:

After the loading phase, wash the resin bed with 2-3 BV of DI water to remove any remaining

feed solution.

Pump the eluent solution through the column at a lower flow rate than the loading phase

(e.g., 2 BV/h) to ensure sufficient contact time.

Collect the eluate in fractions (e.g., every 0.5 BV).

Measure the concentration of the metal ion in each eluate fraction.

Continue elution until the metal concentration in the eluate drops to a negligible level.

Calculate the total amount of metal eluted from the resin.

Calculate the elution efficiency as follows: Elution Efficiency (%) = (Total mass of metal

eluted / Total mass of metal loaded) x 100
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Metal-Loaded Resin Column

Wash with DI Water (2-3 BV)

Pump Eluent (e.g., 1 M H₂SO₄)
at Low Flow Rate

Collect Eluate Fractions

Analyze Metal Concentration in Fractions

Calculate Elution Efficiency

Click to download full resolution via product page

Caption: Workflow for determining the elution efficiency of LEWATIT™ TP-208.

Concluding Remarks
The protocols outlined in these application notes provide a comprehensive framework for the

laboratory evaluation of LEWATIT™ TP-208 performance. By systematically determining its

fundamental properties and dynamic characteristics, researchers can effectively assess its

suitability for specific purification challenges in drug development and other scientific

applications. It is important to note that the provided experimental parameters may require

optimization based on the specific composition of the process stream and the desired purity of

the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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